Cas no 1904133-13-6 (2-(3-ethyloxetan-3-yl)-3-methylbutanoic acid)

• Product Name: 2-(3-ethyloxetan-3-yl)-3-methylbutanoic acid
• CAS No: 1904133-13-6
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5826909
• PubChem ID: 117550214
• Update Time: 2024-01-10

2-(3-ethyloxetan-3-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethyloxetan-3-yl)-3-methylbutanoic acid
• EN300-2001122
• 1904133-13-6

• Inchi： 1S/C10H18O3/c1-4-10(5-13-6-10)8(7(2)3)9(11)12/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： WZAZZXHRYJVKMI-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų